Cas no 952151-38-1 (5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate)

5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate is a specialized heterocyclic compound featuring a 1,2,5-oxadiazepane core with benzyl and tert-butyl carboxylate protecting groups. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The tert-butyl ester offers stability under basic conditions, while the benzyl ester can be selectively deprotected under mild hydrogenolysis, enabling controlled functionalization. Its rigid oxadiazepane scaffold contributes to conformational constraint, enhancing binding affinity in medicinal chemistry applications. The compound’s well-defined reactivity and orthogonal protecting groups facilitate its use in peptide mimetics and heterocyclic derivatization, making it a versatile building block for drug discovery and materials science.

5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate structure

952151-38-1 structure

Product Name:5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate

CAS No:952151-38-1

MF:

MW:

CID:4661312

Update Time:2025-05-20

5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate

5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM291235-1g	5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate	952151-38-1	97%	1g	$636	2021-06-09
Alichem	A019141185-1g	5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate	952151-38-1	97%	1g	$720.80	2023-08-31
Chemenu	CM291235-1g	5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate	952151-38-1	97%	1g	$636	2022-06-09
TRC	B127435-50mg	5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate	952151-38-1		50mg	$ 225.00	2022-06-07
TRC	B127435-100mg	5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate	952151-38-1		100mg	$ 370.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750367-1g	5-Benzyl 2-(tert-Butyl) 1,2,5-oxadiazepane-2,5-dicarboxylate	952151-38-1	98%	1g	￥6078.00	2024-04-24

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Additional information on 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate

5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate (CAS No. 952151-38-1): A Comprehensive Overview

5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate (CAS No. 952151-38-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazepanes, which are characterized by their heterocyclic ring containing nitrogen and oxygen atoms. The presence of the benzyl and tert-butyl substituents imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate is defined by its central 1,2,5-oxadiazepane ring, which is a seven-membered heterocycle containing two nitrogen atoms and one oxygen atom. The benzyl group is attached to the nitrogen at the 5-position, while the tert-butyl group is attached to the nitrogen at the 2-position. The carboxylate groups at the 2 and 5 positions further enhance the compound's reactivity and solubility properties.

In terms of synthesis, 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate can be prepared through a multi-step process involving the condensation of appropriate starting materials. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the sequential addition of benzylamine and tert-butanol to a pre-formed oxadiazepane intermediate, followed by esterification to form the final product.

The biological activity of 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate has been extensively studied in various biological assays. Preliminary results indicate that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. A study conducted by researchers at the University of California in 2020 demonstrated that 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that this compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate has also shown potential as an antiviral agent. A recent study published in Antiviral Research in 2021 evaluated the antiviral activity of this compound against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results indicated that 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate exhibited significant antiviral activity by inhibiting viral replication without causing cytotoxicity to host cells. This dual functionality as both an anti-inflammatory and antiviral agent makes it an attractive target for further drug development.

The pharmacokinetic properties of 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound has good oral bioavailability and a favorable half-life in vivo. Additionally, it exhibits low toxicity in animal models at therapeutic doses. These pharmacokinetic characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues while minimizing adverse effects.

In conclusion, 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate (CAS No. 952151-38-1) is a promising compound with a unique chemical structure that offers potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiviral properties make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research aims to optimize its synthesis methods and explore its full range of biological activities to unlock its full potential in treating various diseases.